![molecular formula C17H19NO4 B3854035 1,3-benzodioxol-5-yl(2,4-dimethoxy-3-methylbenzyl)amine](/img/structure/B3854035.png)
1,3-benzodioxol-5-yl(2,4-dimethoxy-3-methylbenzyl)amine
Overview
Description
1,3-benzodioxol-5-yl(2,4-dimethoxy-3-methylbenzyl)amine, also known as Methylone, is a synthetic cathinone that has gained popularity as a recreational drug. However, its potential as a research chemical has also been explored due to its structural similarity to MDMA (3,4-methylenedioxymethamphetamine).
Mechanism of Action
1,3-benzodioxol-5-yl(2,4-dimethoxy-3-methylbenzyl)amine acts as a serotonin-norepinephrine-dopamine reuptake inhibitor, which leads to increased release of these neurotransmitters. It also acts as a substrate for the serotonin transporter, which increases serotonin release. This compound has been shown to have a higher affinity for the serotonin transporter than MDMA.
Biochemical and Physiological Effects
This compound has been shown to have similar biochemical and physiological effects to MDMA, including increased heart rate, blood pressure, and body temperature. It has also been shown to cause the release of oxytocin, which may contribute to its empathogenic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1,3-benzodioxol-5-yl(2,4-dimethoxy-3-methylbenzyl)amine in lab experiments is its structural similarity to MDMA, which allows for the study of MDMA-related effects without the legal and ethical issues associated with MDMA research. However, this compound is still a relatively new research chemical, and its long-term effects on the central nervous system are not yet fully understood.
Future Directions
For 1,3-benzodioxol-5-yl(2,4-dimethoxy-3-methylbenzyl)amine research include studying its potential therapeutic applications, as well as its effects on the developing brain. Additionally, further research is needed to fully understand the long-term effects of this compound use on the central nervous system.
Scientific Research Applications
1,3-benzodioxol-5-yl(2,4-dimethoxy-3-methylbenzyl)amine has been used in scientific research to study its effects on the central nervous system. It has been shown to have similar effects to MDMA, including increased serotonin and dopamine release. Studies have also shown that this compound has potential therapeutic applications for the treatment of depression, anxiety, and post-traumatic stress disorder.
properties
IUPAC Name |
N-[(2,4-dimethoxy-3-methylphenyl)methyl]-1,3-benzodioxol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-11-14(19-2)6-4-12(17(11)20-3)9-18-13-5-7-15-16(8-13)22-10-21-15/h4-8,18H,9-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOUUMQXAHGEFOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1OC)CNC2=CC3=C(C=C2)OCO3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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